Cas no 2180010-78-8 (4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole)

4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole is a heterocyclic compound featuring a benzothiadiazole core functionalized with a sulfonamide-linked azetidine-triazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The presence of the triazole and azetidine rings enhances its potential as a pharmacophore, particularly in the development of kinase inhibitors or antimicrobial agents. The sulfonyl bridge improves solubility and stability, while the benzothiadiazole unit contributes to π-conjugation, useful in optoelectronic applications. Its modular design allows for further derivatization, enabling tailored modifications for specific research or industrial applications.
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole structure
2180010-78-8 structure
Product Name:4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
CAS No:2180010-78-8
MF:C12H12N6O2S2
MW:336.392678260803
CID:5338051
PubChem ID:131703797
Update Time:2025-05-19

4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-((3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
    • F6549-3653
    • 2180010-78-8
    • AKOS039839728
    • 4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
    • 4-[[3-(1H-1,2,4-Triazol-1-ylmethyl)-1-azetidinyl]sulfonyl]-2,1,3-benzothiadiazole
    • Inchi: 1S/C12H12N6O2S2/c19-22(20,11-3-1-2-10-12(11)16-21-15-10)18-5-9(6-18)4-17-8-13-7-14-17/h1-3,7-9H,4-6H2
    • InChI Key: JQAZHEWMMIHBIY-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC=C(S(N3CC(CN4C=NC=N4)C3)(=O)=O)C2=NS1

Computed Properties

  • Exact Mass: 336.04631599g/mol
  • Monoisotopic Mass: 336.04631599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 574.8±60.0 °C(Predicted)
  • pka: 2.90±0.10(Predicted)

4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-3653-2μmol
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-3653-5μmol
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-3653-10μmol
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-3653-20μmol
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6549-3653-1mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
1mg
$54.0 2023-09-08
Life Chemicals
F6549-3653-2mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
2mg
$59.0 2023-09-08
Life Chemicals
F6549-3653-3mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
3mg
$63.0 2023-09-08
Life Chemicals
F6549-3653-4mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
4mg
$66.0 2023-09-08
Life Chemicals
F6549-3653-5mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
5mg
$69.0 2023-09-08
Life Chemicals
F6549-3653-10mg
4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
2180010-78-8
10mg
$79.0 2023-09-08

Additional information on 4-({3-[(1H-1,2,4-triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole

4-({3-[(1H-1,2,4-Triazol-1-yl)methyl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole: A Comprehensive Overview

The compound with CAS No 2180010-78-8, known as 4-{[3-(1H-1,2,4-triazol-1-methyl)azetidinyl]sulfonyl}-2,1,3-benzothiadiazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as pharmacology and materials science.

The molecular structure of this compound is characterized by the presence of a sulfonamide group, which is a key functional group in many bioactive molecules. The sulfonamide group is attached to an azetidine ring, which itself is substituted with a 1H-1,2,4-triazole moiety. The triazole ring is a well-known heterocyclic structure with applications in drug design and agrochemicals due to its stability and ability to form hydrogen bonds.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The benzothiadiazole core of the molecule is known for its ability to act as a scaffold for various bioactive compounds. This core structure has been implicated in anti-inflammatory, anti-cancer, and anti-microbial activities. The integration of the sulfonamide and triazole groups further enhances the molecule's potential for interacting with biological targets.

One of the most significant advancements in the study of this compound involves its application in drug delivery systems. Researchers have explored the use of this molecule as a carrier for targeted drug delivery due to its ability to form stable conjugates with therapeutic agents. The sulfonamide group plays a crucial role in this application by providing sites for chemical modification and enhancing solubility.

In addition to its pharmacological applications, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The triazole ring contributes to the molecule's stability under thermal and oxidative conditions, which is essential for applications in high-performance materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the efficient production of this molecule with high purity. Key steps include the formation of the azetidine ring and subsequent substitution reactions to introduce the triazole and benzothiadiazole moieties.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. Further research is needed to develop strategies for minimizing its ecological footprint.

In conclusion, 4-{[3-(1H-1,2,4-triazol-1-methyl)azetidinyl]sulfonyl}-2,1,3-benzothiadiazole represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool in drug development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD